Cas no 904707-56-8 (Pyrimidine,5-(4-ethylphenyl)-)

• Product Name: Pyrimidine,5-(4-ethylphenyl)-
• CAS No: 904707-56-8
• MF: C₁₂H₁₂N₂
• MW: 184.237082481384
• CID: 797676
• PubChem ID: 45117396
• Update Time: 2025-04-19

Pyrimidine,5-(4-ethylphenyl)- Chemical and Physical Properties

Names and Identifiers

• Pyrimidine,5-(4-ethylphenyl)-
• Pyrimidine, 5-(4-ethylphenyl)- (9CI)
• SCHEMBL2056387
• 904707-56-8
• 5-(4-ethylphenyl)pyrimidine

• Inchi： 1S/C12H12N2/c1-2-10-3-5-11(6-4-10)12-7-13-9-14-8-12/h3-9H,2H2,1H3
• InChI Key： BXMWTZSHGOOMNO-UHFFFAOYSA-N
• SMILES： N1C=NC=C(C=1)C1C=CC(=CC=1)CC

Computed Properties

• Exact Mass: 184.100048391g/mol
• Monoisotopic Mass: 184.100048391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 25.8Ų